Cas no 2228529-97-1 (2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid)

• Product Name: 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid
• CAS No: 2228529-97-1
• MF: C₁₂H₁₃ClO₃
• MW: 240.682822942734
• CID: 5804458
• PubChem ID: 165696699
• Update Time: 2025-06-11

2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid
• 2-[1-(4-chloro-2-methylphenyl)cyclopropyl]-2-hydroxyacetic acid
• EN300-1980864
• 2228529-97-1

• Inchi： 1S/C12H13ClO3/c1-7-6-8(13)2-3-9(7)12(4-5-12)10(14)11(15)16/h2-3,6,10,14H,4-5H2,1H3,(H,15,16)
• InChI Key： JVLRISGAAHQSAQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)C1(C(C(=O)O)O)CC1

Computed Properties

• Exact Mass: 240.0553220g/mol
• Monoisotopic Mass: 240.0553220g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid

Introduction to 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228529-97-1)

2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2228529-97-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules characterized by a cyclopropyl ring fused with an acetic acid derivative, making it a structurally intriguing candidate for further investigation in drug discovery and molecular pharmacology.

The molecular framework of 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 4-chloro-2-methylphenyl substituent introduces both electronic and steric influences, which can modulate the reactivity and binding affinity of the molecule. Additionally, the cyclopropyl ring, a three-membered carbon heterocycle, is known for its rigidity and potential to engage in favorable interactions with biological targets. The hydroxyacetic acid moiety further enhances the compound's versatility, allowing for diverse chemical modifications and biological activities.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules containing cyclopropyl groups due to their ability to exhibit high binding affinity and selectivity towards various biological receptors. The 4-chloro-2-methylphenyl moiety, in particular, has been identified as a pharmacophore in several clinically relevant drugs, suggesting that 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid may possess therapeutic relevance. Preliminary studies have indicated that this compound may interact with enzymes and receptors involved in metabolic pathways, making it a promising candidate for further investigation.

One of the most compelling aspects of 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid is its structural complexity, which allows for multiple points of interaction with biological systems. The cyclopropyl ring can engage in π-stacking interactions with aromatic residues in proteins, while the hydroxyacetic acid group can form hydrogen bonds with polar amino acid side chains. These interactions are critical for determining the compound's binding affinity and specificity. Furthermore, the 4-chloro substituent can influence electronic distributions across the molecule, potentially altering its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid with high accuracy. Molecular docking simulations have suggested that this compound may bind effectively to targets such as cytochrome P450 enzymes and other metabolic enzymes. These findings are particularly intriguing given the critical role that these enzymes play in drug metabolism and detoxification processes.

The synthesis of 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid presents both challenges and opportunities for chemists. The cyclopropyl ring must be introduced with precision to maintain its integrity during subsequent functionalization reactions. Additionally, the hydroxyacetic acid group requires careful handling to prevent unwanted side reactions. Despite these challenges, recent synthetic methodologies have improved the efficiency and yield of producing this compound, making it more accessible for further research.

In conclusion, 2-1-(4-chloro-2-methylphenyl)cyclopropyl-2-hydroxyacetic acid (CAS No. 2228529-97-1) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and structural features makes it an attractive candidate for drug discovery efforts aimed at developing novel therapeutics targeting metabolic disorders and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.